Cas no 171263-26-6 (Palmitoyl hexapeptide-12)

• Product Name: Palmitoyl hexapeptide-12
• CAS No: 171263-26-6
• MF: C₃₈H₆₈N₆O₈
• MW: 736.981930732727
• MDL: MFCD11974932
• CID: 905451
• PubChem ID: 10212452
• Update Time: 2025-12-25

Palmitoyl hexapeptide-12 Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(1-oxohexadecyl)-L-valylglycyl-L-valyl-L-alanyl-L-prolyl-
• 2-((S)-1-((2S,5S,11S)-5,11-Diisopropyl-2-methyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazaoctacosan-1-oyl)pyrrolidine-2-carboxamido)acetic acid
• Lipopeptide
• Lipopeptide Acetate
• Lipopeptide, Palmitoyl Hexapeptide
• Palmitoyl hexapeptide-12
• N-{1-{N-{N-[N-(N-Palmitoyl-L-valyl)-glycyl]-L-valyl}-L-alanyl}-L-prolyl}-gl
• Palmitoyl oligopeptide
• Palmitoyl Hexapeptide
• N-(1-Oxohexadecyl)-L-valylglycyl-L-valyl-L-alanyl-L-prolylglycine
• Palmitoyl Hexapeptide-12, Lipopeptide Acetate, Palmitoyl Hexapeptide
• Palmitoyl Hexapeptide/Lipopeptide
• HO4ZT5S86C
• Lipopeptide;Pal-Val-Gly-Val-Ala-Pro-Gly-OH
• N-Palmitoyl-val-gly-val-ala-pro-gly
• palmitoyl-L-valyl
• PalmitoylHexapeptide-12
• SCHEMBL23230092
• Palmitoyl hexapeptide 12
• palmitoyl-L-valylglycyl-L-valyl-L-alanyl-L-prolylglycine
• Pal-VGVAPG (acetate)
• JFSQSDAOQLNSQI-DTBJPNGVSA-N
• Q27280026
• DS-11734
• UNII-HO4ZT5S86C
• C38H68N6O8
• HY-66015
• Palmitoyl hexapeptide-12 [INCI]
• CS-0005655
• A921591
• 2-[[(2S)-1-[(2s)-2-[[(2s)-2-[[2-[[(2s)-2-(hexadecanoylamino)-3-methylbutanoyl]amino]acetyl]amino]-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
• DTXSID401018159
• 2-((S)-1-((2S,5S,11S)-5,11-Diisopropyl-2-methyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazaoctacosan-1-oyl)pyrrolidine-2-carboxamido)aceticacid
• 171263-26-6
• AKOS027321446
• Palmitoyl hexapeptide-12?
• DA-75030

• MDL： MFCD11974932
• Inchi： 1S/C38H68N6O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-22-30(45)42-33(26(2)3)36(50)39-24-31(46)43-34(27(4)5)37(51)41-28(6)38(52)44-23-20-21-29(44)35(49)40-25-32(47)48/h26-29,33-34H,7-25H2,1-6H3,(H,39,50)(H,40,49)(H,41,51)(H,42,45)(H,43,46)(H,47,48)/t28-,29-,33-,34-/m0/s1
• InChI Key： JFSQSDAOQLNSQI-DTBJPNGVSA-N
• SMILES： O=C([C@H](C)NC([C@H](C(C)C)NC(CNC([C@H](C(C)C)NC(CCCCCCCCCCCCCCC)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(=O)O)=O

Computed Properties

• Exact Mass: 736.51000
• Monoisotopic Mass: 736.50986315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 27
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 203
• Surface Charge: 0
• Tautomer Count: 32

Experimental Properties

• Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.019 g/l) (25 º C),
• PSA: 203.11000
• LogP: 5.45440

Palmitoyl hexapeptide-12 Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Palmitoyl hexapeptide-12

Palmitoyl Hexapeptide-12: A Comprehensive Overview

Palmitoyl Hexapeptide-12, also known by its CAS number 171263-26-6, is a peptide compound that has garnered significant attention in the fields of cosmetics, skincare, and biotechnology. This compound is a derivative of a hexapeptide, which consists of six amino acids linked together, and it is modified with a palmitoyl group to enhance its stability and bioavailability. The inclusion of the palmitoyl group allows the peptide to better penetrate the skin, making it highly effective in various applications.

The chemical structure of Palmitoyl Hexapeptide-12 plays a crucial role in its functionality. The peptide sequence is carefully designed to mimic natural biological processes, particularly those involved in skin repair and regeneration. Recent studies have shown that this compound can stimulate collagen synthesis, which is essential for maintaining skin elasticity and reducing the appearance of wrinkles. Additionally, it has been found to enhance the production of hyaluronic acid, a key component in maintaining skin hydration and plumpness.

In terms of applications, Palmitoyl Hexapeptide-12 is widely used in cosmetic formulations due to its ability to improve skin texture and reduce signs of aging. It is commonly found in anti-aging serums, creams, and facial treatments. One of the most notable benefits of this compound is its ability to work synergistically with other skincare ingredients, amplifying their effects and providing a more comprehensive anti-aging solution.

Recent research has also explored the potential of Palmitoyl Hexapeptide-12 in medical applications. Studies have indicated that this compound may have therapeutic benefits for conditions such as acne scars, burns, and other forms of skin damage. Its ability to promote collagen synthesis and accelerate wound healing makes it a promising candidate for advanced skincare treatments and medical therapies.

The safety profile of Palmitoyl Hexapeptide-12 is another area that has been extensively studied. Clinical trials have demonstrated that this compound is well-tolerated by most individuals and does not cause significant adverse reactions when used as directed. However, it is important to note that individual sensitivities may vary, and patch testing is recommended before incorporating it into daily skincare routines.

In conclusion, Palmitoyl Hexapeptide-12, with its CAS number 171263-26-6, represents a cutting-edge innovation in skincare science. Its ability to enhance collagen production, improve skin hydration, and promote wound healing positions it as a valuable ingredient in both cosmetic and medical applications. As research continues to uncover new benefits of this compound, it is likely to play an even more significant role in the future of skincare technology.